3,5-Dimethoxybenzoate
Overview
Description
3,5-dimethoxybenzoate is the conjugate base of 3,5-dimethoxybenzoic acid. It is a conjugate base of a 3,5-dimethoxybenzoic acid.
Scientific Research Applications
Solubility and Phase Equilibrium
The solubility and phase equilibrium of 3,5-dimethoxybenzoic acid in various solvents have been extensively studied. Research shows that its solubility characteristics vary significantly across different solvents, providing insights for its separation and purification in industrial applications (Feng et al., 2021).
Crystal Structure Analysis
Studies on 3,5-dimethoxybenzoic acid reveal its planar structure and ability to form hydrogen-bonded cyclic dimers. This knowledge is crucial in understanding its chemical behavior and potential applications (Lynch et al., 1994).
Chemical Synthesis
3,5-Dimethoxybenzoate has been used as an intermediate in the synthesis of various compounds. For instance, its conversion to 3,5-dimethoxyphthalic anhydride, which is utilized in synthesizing anthraquinones and related derivatives (Liu Zuliang, 2007).
Magnetic and Thermal Properties
Research on the magnetic and thermal properties of 3,5-dimethoxybenzoates of various metals (like Co(II), Ni(II), and Cu(II)) contributes to our understanding of these compounds' physical and chemical properties, which is vital for potential industrial and technological applications (Ferenc et al., 2005).
Antifungal Activity
Some studies explore the potential antifungal properties of dimethoxybenzoic acid derivatives, suggesting possible applications in agriculture and food preservation (Lattanzio et al., 1996).
Pharmaceutical Synthesis
This compound is used in the synthesis of various pharmaceutical compounds. For example, it serves as a precursor in the production of certain drugs with potential applications in managing sickle cell disease (Gamaniel et al., 2000).
Novel Drug Delivery Systems
There is research into using this compound derivatives in creating light-triggered drug dosing devices, indicating its potential in the development of advanced drug delivery systems (McCoy et al., 2007).
properties
Molecular Formula |
C9H9O4- |
|---|---|
Molecular Weight |
181.16 g/mol |
IUPAC Name |
3,5-dimethoxybenzoate |
InChI |
InChI=1S/C9H10O4/c1-12-7-3-6(9(10)11)4-8(5-7)13-2/h3-5H,1-2H3,(H,10,11)/p-1 |
InChI Key |
IWPZKOJSYQZABD-UHFFFAOYSA-M |
SMILES |
COC1=CC(=CC(=C1)C(=O)[O-])OC |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)[O-])OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9H-Purine, 6-[(3-chloropropyl)thio]-](/img/structure/B1226651.png)
![4-(3,5-dimethyl-1-piperidinyl)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-4-oxobutanamide](/img/structure/B1226652.png)
![[8-[2-(2-Methylbut-2-enoyloxy)propan-2-yl]-2-oxo-8,9-dihydrofuro[2,3-h]chromen-9-yl] 2-methylbut-2-enoate](/img/structure/B1226659.png)
![N-tert-butyl-2-[(2-chloro-1-oxoethyl)-(2-furanylmethyl)amino]-2-(4-chlorophenyl)acetamide](/img/structure/B1226662.png)
![N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-1-propanesulfonamide](/img/structure/B1226664.png)
![2-(7-Methyl-4-oxo-3-furo[3,4]pyrrolo[3,5-c][1,2,4]triazinyl)acetic acid methyl ester](/img/structure/B1226669.png)
